(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
Overview
Description
(1R,2R)-2-(Trifluoromethyl)cyclopropane-1-carboxylic acid, or simply TFMC, is a cyclic organic compound with a three-membered ring structure containing a trifluoromethyl group. It is a colorless liquid with a faint odor, and is used as a reagent in organic synthesis. TFMC is a versatile compound, with a wide range of applications in research and industry, including pharmaceuticals, agrochemicals, and fine chemicals.
Scientific Research Applications
TFMC has a wide range of applications in scientific research, including the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. TFMC has been used as a reagent in the synthesis of a variety of compounds, including amino acids, peptides, and heterocycles. In addition, TFMC has been used in the synthesis of a variety of bioactive molecules, including antibiotics, anti-cancer agents, and insecticides.
Mechanism of Action
TFMC acts as a nucleophilic reagent in the synthesis of a variety of molecules. The trifluoromethyl group of TFMC is electron-rich, and thus is able to form a strong bond with the electron-deficient carbon atom of an organic molecule. This bond formation results in the formation of a new carbon-carbon bond in the molecule, leading to the synthesis of a variety of compounds.
Biochemical and Physiological Effects
TFMC is generally regarded as a safe and non-toxic compound. It is not known to have any significant biochemical or physiological effects in humans or animals.
Advantages and Limitations for Lab Experiments
TFMC is a versatile reagent that can be used in the synthesis of a variety of compounds. It is relatively inexpensive and easy to obtain, and is stable and non-toxic. However, TFMC is not soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
The future of TFMC is promising, as it is a versatile reagent that can be used in the synthesis of a variety of compounds. In particular, research is being done on the use of TFMC in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. In addition, research is being done on the use of TFMC in the synthesis of bioactive molecules, including antibiotics, anti-cancer agents, and insecticides. Finally, research is being done on the use of TFMC as a catalyst in organic synthesis, as well as its use in the synthesis of polymers and other materials.
Synthesis Methods
TFMC can be synthesized by a number of methods, including the reaction of trifluoromethyl iodide and dimethyl acetylenedicarboxylate in the presence of a base such as sodium hydroxide or potassium hydroxide. Alternatively, TFMC can be synthesized from trifluoromethyl bromide and acetylenedicarboxylic acid in the presence of an organometallic reagent such as zinc chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid involves the introduction of a trifluoromethyl group onto a cyclopropane ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Cyclopropane", "Trifluoromethyl iodide", "Sodium hydride", "Carbon dioxide", "Diethyl ether", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Preparation of trifluoromethylcyclopropane", "Cyclopropane is reacted with trifluoromethyl iodide in the presence of sodium hydride in diethyl ether to yield (trifluoromethyl)cyclopropane.", "Step 2: Carboxylation of trifluoromethylcyclopropane", "The (trifluoromethyl)cyclopropane is then reacted with carbon dioxide in the presence of methanol and hydrochloric acid to yield (1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid." ] } | |
CAS RN |
1932455-67-8 |
Product Name |
(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboxylic acid |
Molecular Formula |
C5H5F3O2 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-fluorophenyl)carbamoyl]acetic acid](/img/structure/B6170675.png)